Cas no 1249268-58-3 (methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate)

• Product Name: methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate
• CAS No: 1249268-58-3
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD16074726
• CID: 5177638
• PubChem ID: 61678271
• Update Time: 2026-03-05

methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate
• METHYL 2-[(PIPERIDIN-3-YLMETHYL)SULFANYL]ACETATE
• METHYL2-[(PIPERIDIN-3-YLMETHYL)SULFANYL]ACETATE
• Acetic acid, 2-[(3-piperidinylmethyl)thio]-, methyl ester

• MDL： MFCD16074726
• Inchi： 1S/C9H17NO2S/c1-12-9(11)7-13-6-8-3-2-4-10-5-8/h8,10H,2-7H2,1H3
• InChI Key： IWQNBIZGDSTGQT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Additional information on methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate

Methyl 2-{[(Piperidin-3-yl)methyl]sulfanyl}acetate: A Comprehensive Overview

Methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate (CAS No. 1249268-58-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate consists of a piperidine ring linked to a methyl sulfanyl group and an ester moiety. The piperidine ring, a six-membered cyclic amine, is a common structural motif found in many biologically active compounds. The presence of the sulfanyl group and the ester functionality imparts unique chemical and biological properties to this compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate in the context of drug discovery and development. One notable area of research involves its potential as a modulator of specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammatory processes. This finding suggests that methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate has also shown promise in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems. Specifically, it has been shown to enhance the release of dopamine and serotonin, which are crucial neurotransmitters involved in mood regulation and cognitive function. These findings open up new avenues for exploring its potential as a treatment for neurological disorders such as depression and anxiety.

The synthetic accessibility of methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including alkylation, sulfuration, and esterification steps. This synthetic route allows for the preparation of the compound on a laboratory scale as well as on a larger scale for preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have indicated that methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate exhibits low toxicity profiles at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically involve in vitro and in vivo assays to assess potential adverse effects on various organ systems.

The pharmacokinetic properties of methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate have also been investigated to understand its behavior in biological systems. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug candidates. The compound's ability to be effectively absorbed from the gastrointestinal tract and distributed to target tissues makes it a promising candidate for oral administration.

In conclusion, methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate (CAS No. 1249268-58-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive lead compound for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.